- An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons, Green Chemistry, 2019, 21(14), 3802-3806
Cas no 4175-53-5 (1H-Indene,2,3-dihydro-1,3-dimethyl-)
4175-53-5 structure
Product Name:1H-Indene,2,3-dihydro-1,3-dimethyl-
1H-Indene,2,3-dihydro-1,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene,2,3-dihydro-1,3-dimethyl-
- 1,3-dimethyl-2,3-dihydro-1H-indene
- 1H-INDENE,2,3-DIHYDRO-1,3-DIM
- 1,3-Dimethyl-indan
- 1,3-dimethyl-indane
- 1H-Indene,2,3-dihydro-1,3-dimethyl
- 2,3-dihydro-1,3-dimethyl-1H-indene
- Indan,1,3-dimethyl
- Indan,3-dimethyl
- Trans-1,3-dimethylindan
- 1H-Indene, 2,3-dihydro-1,3-dimethyl-
- NSC5241
- 1,3-Dimethyl-(2,3-dihydroindene)
- NSC 5241
- Indan,3-dimethyl-
- DTXSID30961953
- 1H-Indene,3-dihydro-1,3-dimethyl-
- NSC-5241
- 1,3-Dimethylindane #
- 1,3-Dimethylindan
- 4175-53-5
- Indan, 1,3-dimethyl-
-
- Inchi： 1S/C11H14/c1-8-7-9(2)11-6-4-3-5-10(8)11/h3-6,8-9H,7H2,1-2H3
- InChI Key： IIJUYSSJMAITHJ-UHFFFAOYSA-N
- SMILES： C1(C)C2C=CC=CC=2C(C)C1
Computed Properties
- Exact Mass: 146.11000
- Monoisotopic Mass: 146.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 3.4
Experimental Properties
- Density: 0.922
- Boiling Point: 208.7°Cat760mmHg
- Flash Point: 72°C
- Refractive Index: 1.515
- PSA: 0.00000
- LogP: 3.29730
1H-Indene,2,3-dihydro-1,3-dimethyl- Customs Data
- HS CODE：2902909090
- Customs Data：
China Customs Code:
2902909090Overview:
2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1H-Indene,2,3-dihydro-1,3-dimethyl- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C
Reference
1H-Indene,2,3-dihydro-1,3-dimethyl- Raw materials
- 2,6-Dimethylnaphthalene
- Benzene,(1-methyl-2-cyclopropen-1-yl)-
- Indane
- 1,2-Dimethylnaphthalene
- 1,8-Dimethylnaphthalene
- 1,2,3,5-Tetramethylbenzene
- 1,3-Dimethylnaphthalene
- 1-Methyl-1H-indene
- 3-Ethyltoluene
- Naphthalene,1,4,6-trimethyl-
1H-Indene,2,3-dihydro-1,3-dimethyl- Preparation Products
- 1H-Indene,2,3-dihydromethyl- (27133-93-3)
- 1H-Indene, octahydro-, trans- (3296-50-2)
- 1H-Indene,2,3-dihydro-1,3-dimethyl- (4175-53-5)
- trans-Decahydronaphthalene (493-02-7)
- 1,2,3,4,5,6,7,8-Octahydrophenanthrene (>85%) (5325-97-3)
- 2,5-Dimethylstyrene (stabilized with 4-tert-butylcatechol) (2039-89-6)
- n-Tetradecane (629-59-4)
- Undecane (1120-21-4)
- Naphthalene,6-ethyl-1,2,3,4-tetrahydro- (22531-20-0)
- 1,2,4-Trimethylcyclohexane (2234-75-5)
1H-Indene,2,3-dihydro-1,3-dimethyl- Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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